Cas no 22966-30-9 (2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)-
• CAS No: 22966-30-9
• MF: C₁₅H₁₀Cl₂O
• MW: 277.145302295685
• CID: 1412755
• PubChem ID: 5377011
• Update Time: 2025-07-23

2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)-
• (E)-1,3-bis(4-chlorophenyl)prop-2-en-1-one
• MFCD00018704
• CHEMBL226715
• NSC122588
• (2E)-1,3-bis(4-chlorophenyl)prop-2-en-1-one
• 2-Propen-1-one, 1,3-bis(4-chlorophenyl)-
• D90338
• NSC-122588
• 1,3-bis(4-chlorophenyl)-2-propen-1-one
• Z46033279
• 4,4'-dichlorochalcone
• SCHEMBL659210
• 4'-Chloro-2-(4-chlorobenzylidene)acetophenone
• CS-0116755
• 22966-30-9
• STL421306
• 4',4-Dichlorochalcone
• (2E)-1,3-Bis(4-chlorophenyl)-2-propen-1-one
• AKOS000282619
• 19672-59-4
• trans-1,3-di-(4-chlorophenyl)-prop-2-en-1-one
• (E)-1,3-Bis-(4-chloro-phenyl)-propenone

• MDL： MFCD00018704
• Inchi： 1S/C15H10Cl2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-10H/b10-3+
• InChI Key： YMEMCRBNZSLQCQ-XCVCLJGOSA-N
• SMILES： ClC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 276.011
• Monoisotopic Mass: 276.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)-

Comprehensive Overview of 2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)- (CAS No. 22966-30-9)

2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)-, with the CAS number 22966-30-9, is a specialized organic compound that has garnered significant attention in both academic and industrial research. This compound, often referred to by its systematic IUPAC name, belongs to the class of α,β-unsaturated ketones, which are known for their versatile applications in synthetic chemistry and material science. The presence of 4-chlorophenyl groups in its structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's E-configuration (trans) is particularly noteworthy, as it influences its physical and chemical properties, including stability and reactivity. Researchers have explored its potential in various fields, such as pharmaceutical intermediates, organic electronics, and polymer chemistry. Its unique structure allows it to participate in Michael addition reactions and cycloaddition reactions, making it a versatile building block for synthetic chemists.

In recent years, the demand for sustainable and eco-friendly chemical processes has driven interest in compounds like 2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)-. Its potential role in green chemistry initiatives, such as catalytic transformations and solvent-free reactions, has been a topic of discussion. Additionally, its relevance in the development of advanced materials, including photovoltaic devices and OLEDs (organic light-emitting diodes), aligns with the growing focus on renewable energy technologies.

From a safety and handling perspective, this compound requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most regulatory frameworks, its handling should adhere to good laboratory practices (GLP) to ensure safe usage. Researchers often inquire about its storage conditions, which typically recommend keeping it in a cool, dry place away from direct sunlight.

The analytical characterization of 2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)- involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC (high-performance liquid chromatography). These methods are essential for confirming its purity and structural integrity, which are critical for its application in high-precision industries. The compound's molecular weight and melting point are also key parameters that researchers frequently search for when planning experiments.

In the context of intellectual property and patent literature, CAS No. 22966-30-9 has been referenced in several patents related to organic synthesis and material science. Its utility in creating novel heterocyclic compounds and functional polymers has made it a subject of ongoing research. Companies and academic institutions alike are exploring its potential to develop next-generation materials with enhanced properties.

As the scientific community continues to explore the frontiers of molecular design, compounds like 2-Propen-1-one, 1,3-bis(4-chlorophenyl)-, (2E)- will remain at the forefront of innovation. Its combination of structural simplicity and functional versatility makes it a valuable tool for researchers aiming to address contemporary challenges in chemistry and materials science. Whether in the lab or in industrial applications, this compound exemplifies the intersection of fundamental research and practical utility.